![molecular formula C17H17N5O4S B2405592 4-methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide CAS No. 478077-79-1](/img/structure/B2405592.png)
4-methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide
Description
4-methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
BenchChem offers high-quality 4-methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nonlinear Optical Materials
Organic compounds with delocalized π electrons and an extra electron donor and acceptor exhibit strong polarization and high nonlinearity. Researchers are actively exploring these materials for applications in holographic imaging, integrated optics, frequency conversion, optical data storage, communication, and photonic-integrated circuitry . The compound’s nonlinear optical properties can be studied using techniques like the Z-scan method.
Single Crystal Growth and Characterization
The single crystal of 4-methoxy-2-nitroaniline was successfully grown using the slow evaporation method. X-ray diffraction (XRD) analysis revealed that the crystal belongs to an orthorhombic crystal system with unit cell parameters: a = 16.17 Å, b = 6.55 Å, and c = 7.14 Å. The optical properties, including UV–Vis-NIR studies and photoluminescence analysis, provide insights into its behavior in different wavelengths .
Dielectric Properties
The dielectric properties of the compound can be analyzed using an LCR meter at various temperatures and frequencies. Understanding its electrical behavior is crucial for applications in electronic devices and materials .
Corrosion Inhibition
The organic inhibitor 2-amino-4-methoxy-6-methyl-1,3,5-triazine has been studied for its effectiveness in preventing corrosion. Investigating its adsorption and inhibition efficiency is essential for materials protection in various environments .
Multicomponent Synthesis
The compound has been synthesized through a multicomponent protocol involving phenylglyoxal hydrate, 1,3-dimethylbarbituric acid, and 4-hydroxy-6-methyl-2H-pyran-2-one. This synthesis method contributes to the pool of available compounds for further research .
Thermal Analysis
Thermal analyses (TG/DTA) can reveal the melting and decomposition points of the compound. Understanding its thermal stability is crucial for practical applications .
properties
IUPAC Name |
N'-(4-methoxyphenyl)sulfonyl-1-(6-methylpyridin-2-yl)imidazole-4-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O4S/c1-12-4-3-5-16(19-12)22-10-15(18-11-22)17(23)20-21-27(24,25)14-8-6-13(26-2)7-9-14/h3-11,21H,1-2H3,(H,20,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLLCIKZRVKRYBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)N2C=C(N=C2)C(=O)NNS(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-((6-Ethyl-2-methylthieno[2,3-d]pyrimidin-4-yl)amino)phenol hydrochloride](/img/structure/B2405511.png)
![(Z)-ethyl 1-methyl-2-((4-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate](/img/structure/B2405513.png)
![[3-(2-Methoxyethoxy)phenyl]methanol](/img/structure/B2405525.png)
